Cas no 54964-57-7 (Securisteroside)
Securisteroside is a bioactive steroidal glycoside known for its unique structural and functional properties. It features a steroidal backbone conjugated with sugar moieties, enhancing its solubility and bioavailability. This compound exhibits notable biological activities, including anti-inflammatory and immunomodulatory effects, making it valuable in pharmaceutical research. Its molecular stability and selective interaction with cellular targets contribute to its potential in drug development. Securisteroside's well-defined chemical structure allows for precise modifications, enabling tailored applications in therapeutic formulations. Additionally, its low toxicity profile and compatibility with various delivery systems underscore its utility in biomedical studies. The compound's dual functionality as a steroidal and glycosidic agent distinguishes it from conventional derivatives, offering broader research and clinical possibilities.
Securisteroside structure
Product Name:Securisteroside
CAS No:54964-57-7
MF:C51H88O7
MW:813.240237236023
CID:4671439
PubChem ID:100926730
Update Time:2025-07-02
Securisteroside Chemical and Physical Properties
Names and Identifiers
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- Securisteroside
- AKOS040762561
- 54964-57-7
-
- Inchi: 1S/C51H88O7/c1-8-10-11-12-13-14-15-16-17-18-19-20-21-22-45(52)56-34-44-46(53)47(54)48(55)49(58-44)57-39-29-31-50(6)38(33-39)25-26-40-42-28-27-41(51(42,7)32-30-43(40)50)36(5)23-24-37(9-2)35(3)4/h23-24,26,35-39,41-44,46-49,53-55H,8-22,25,27-34H2,1-7H3/b24-23+/t36-,37-,38+,39+,41-,42+,43?,44-,46-,47+,48-,49-,50+,51-/m1/s1
- InChI Key: MHTLMDOOOKZQCO-YIYIWPHSSA-N
- SMILES: C[C@@]12C3CC[C@@]4(C)[C@@H](CC[C@@H]4[C@@H](/C=C/[C@H](C(C)C)CC)C)C3=CC[C@H]1C[C@@H](O[C@@H]1O[C@H](COC(CCCCCCCCCCCCCCC)=O)[C@@H](O)[C@H](O)[C@H]1O)CC2
Computed Properties
- Exact Mass: 812.65300514g/mol
- Monoisotopic Mass: 812.65300514g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 58
- Rotatable Bond Count: 24
- Complexity: 1300
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 14
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 14.1
- Topological Polar Surface Area: 105Ų
Securisteroside Security Information
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Store at 4 ℃, better at -4 ℃
Securisteroside Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TargetMol Chemicals | TN5324-5 mg |
Securisteroside |
54964-57-7 | 98% | 5mg |
¥ 3,710 | 2023-07-10 | |
| TargetMol Chemicals | TN5324-1 mL * 10 mM (in DMSO) |
Securisteroside |
54964-57-7 | 98% | 1 mL * 10 mM (in DMSO) |
¥ 5650 | 2023-09-15 | |
| TargetMol Chemicals | TN5324-5mg |
Securisteroside |
54964-57-7 | 5mg |
¥ 15400 | 2024-07-19 | ||
| TargetMol Chemicals | TN5324-1 ml * 10 mm |
Securisteroside |
54964-57-7 | 1 ml * 10 mm |
¥ 18900 | 2024-07-19 |
Securisteroside Related Literature
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Chunbin Li,Yuan Luo,Jiaofeng Peng,Guanjun Deng,Jianguo Wang,Safacan Kolemen,Hongchun Li,Pengfei Zhang,Ping Gong,Lintao Cai Mater. Chem. Front., 2021,5, 7638-7644
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Connor J. Taylor,Hikaru Seki,Friederike M. Dannheim,Mark J. Willis,Graeme Clemens,Brian A. Taylor,Thomas W. Chamberlain,Richard A. Bourne React. Chem. Eng., 2021,6, 1404-1411
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Andrew P. Abbott,Robert C. Harris,Karl S. Ryder,I-Wen Sun Phys. Chem. Chem. Phys., 2014,16, 14675-14681
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